Cas no 89793-29-3 (7-chloro-5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 7-chloro-5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 89793-29-3
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• MDL: MFCD08899395
• CID: 3171522
• PubChem ID: 15516618
• Update Time: 2025-04-21

7-chloro-5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE, 7-CHLORO-5,6-DIMETHYL-
• 7-chloro-5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• SCHEMBL7819692
• F1904-0011
• G56293
• 7-Chloro-5,6-dimethyl-(1,2,4)triazolo(1,5-a)pyrimidine
• 838-995-6
• AKOS011051271
• EN300-79241
• 89793-29-3
• Z871785432
• SB74932
• PDA79329

• MDL： MFCD08899395
• Inchi： 1S/C7H7ClN4/c1-4-5(2)11-7-9-3-10-12(7)6(4)8/h3H,1-2H3
• InChI Key： RPHBQCUEWQSJTD-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C)=NC2=NC=NN12

Computed Properties

• Exact Mass: 182.0359239Da
• Monoisotopic Mass: 182.0359239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų